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Compound Name: BW 245C

CAS No.: 78420-14-1

Cat. No.: B1258413

\

Executive Summary & Mechanism of Action

BW 245C (CAS: 72814-32-5) is a highly selective, high-affinity agonist for the Prostaglandin D2
Receptor 1 (DP1). Unlike its endogenous ligand PGD2, which activates both DP1 and DP2
(CRTH2) receptors, BW 245C allows researchers to isolate DP1-mediated signaling pathways.

Core Mechanistic Pathway

Upon binding to the Gs-coupled DP1 receptor, BW 245C triggers adenylyl cyclase activity,
elevating intracellular cAMP. This cascade drives diverse physiological outcomes, including
vascular relaxation (hypotension), inhibition of platelet aggregation, reduction of pulmonary
fibrosis, and stimulation of intestinal mucus secretion.
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Figure 1:BW 245C selectively activates the DP1-Gs-cAMP axis, driving pleiotropic effects
distinct from DP2-mediated inflammation.

Pre-Formulation & Solubility Guidelines

Critical Warning: BW 245C is lipophilic (MW: 368.5 g/mol ). Direct addition to aqueous buffers
(PBS/Saline) will result in immediate precipitation. You must use a co-solvent system.

hvsicochemical .

Property Value

Molecular Weight 368.47 g/mol

Solubility (DMSO) ~50 mg/mL (Clear solution)

Solubility (Ethanol) ~50 mg/mL

Solubility (PBS) < 0.1 mg/mL (Insoluble without co-solvent)
Appearance White crystalline solid

Recommended Vehicle Preparation

For in vivo use, a vehicle containing DMSO or Ethanol diluted in saline is standard.
Protocol for 1 mg/mL Working Solution:

e Stock Solution: Dissolve 10 mg BW 245C in 200 pL of 100% DMSO. (Concentration: 50
mg/mL).[1][2][3]

 Intermediate Step: Add 200 pL of Tween-80 (optional, improves stability) or proceed directly.

e Aqueous Dilution: While vortexing the saline/PBS rapidly, slowly add the DMSO stock
dropwise to the agueous buffer to reach the final volume.

o Final Vehicle Composition: 5% DMSO / 95% Saline.

o Alternative: 5% Ethanol / 5% Cremophor EL / 90% Saline.
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» Validation: Ensure the solution is clear. If cloudy, sonicate for 10-20 seconds. Use within 4

hours.

In Vivo Dosage Protocols[4][5][6][7]1[8][9]

The dosage of BW 245C varies significantly by indication. Below are the three validated

dosage tiers derived from literature.

Dosage Summary Table

Indication Route Dose Frequency Key Reference
Pulmonary 0.2 mg/kg (500 3x/week (21 [PubMed
Intratracheal

Fibrosis nmol/kg) days) 21873446]

N ) ) [PubMed
Colitis / Mucus IP or PO 1.0 mg/kg Single or Daily

37923642]
Acute 0.03-0.25 ) [PubMed
, IV Bolus Single Bolus
Hemodynamics mg/kg 11907168]
Obesity/Metaboli ) [PubMed
1.0 mg/kg Daily

c 25903234]

Protocol A: Systemic Anti-Inflammatory /| Metabolic

Study (IP Injection)

Purpose: To evaluate effects on systemic inflammation, colitis, or metabolic parameters.

o Animal Model: C57BL/6 Mice (Age 8-12 weeks).

e Dose Calculation:

[e]

Target Dose: 1 mg/kg.[4]

o

Mouse Weight: 25 g.

[¢]

Required Mass: 0.025 mg per mouse.

[e]

Injection Volume: 100 pL (Standard IP volume).
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o Concentration Required: 0.25 mg/mL.

e Preparation:
o Dilute 50 mg/mL DMSO stock 1:200 into sterile saline.
o Final DMSO concentration: 0.5% (Well tolerated).
e Administration:
o Restrain mouse using the scruff method.
o Inject into the lower right quadrant of the abdomen using a 27G needle.

e Controls: Vehicle only (0.5% DMSO in Saline).

Protocol B: Pulmonary Fibrosis Model (Intratracheal)

Purpose: Direct lung delivery to minimize systemic hypotension while maximizing local anti-
fibrotic effects.

Animal Model: Bleomycin-induced fibrosis model.
e Dose:500 nmol/kg (~0.18 mg/kg).
o Frequency: Administer 2 days before bleomycin, then 3x/week for 3 weeks.

e Technique:

o

Anesthetize mouse (Isoflurane).

[¢]

Suspend mouse by incisors on an inclined board.

[¢]

Instill 50 pL of solution directly into the trachea using a microsprayer or pipet tip.

[e]

Keep mouse upright for 30s to ensure distribution.

Protocol C: Acute Hemodynamic Assessment (1V)

Purpose: To measure DP1-mediated vasodilation (hypotension).
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» Dose: Escalating doses of 0.003, 0.03, and 0.25 mg/kg.
e Route: Jugular vein or tail vein catheter.

» Monitoring: Requires arterial catheterization for real-time Mean Arterial Pressure (MAP)
monitoring.

o Expectation: Rapid drop in MAP (within 1-2 mins) followed by recovery.

Experimental Workflow & Timeline

This workflow illustrates a typical 21-day chronic study (e.g., Fibrosis or Obesity).

Day 0
Baseline Data
(Weight, BP)

Disease Induction
(e.g., Bleomycin)

BW 245C Dosing
(1 mg/kg IP or 0.2 mg/kg IT)

Click to download full resolution via product page

Figure 2:Experimental timeline for chronic efficacy studies. Note that for preventative models,
BW 245C dosing may begin prior to disease induction.

Safety & Troubleshooting
Hypotension (The "Flush" Effect)

BW 245C is a potent vasodilator.

e Risk: High bolus doses (>1 mg/kg 1V) can cause rapid, severe hypotension leading to
circulatory collapse.

o Mitigation: For systemic studies, use the IP route to slow absorption (Tmax ~10-15 mins)
compared to IV.

o Observation: Mice may exhibit decreased locomotor activity or "flattening” for 15-30 minutes
post-dose. This is usually transient.
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Precipitation

o Symptom: White crystals visible in the syringe or needle blockage.
o Cause: Adding DMSO stock too quickly to cold saline.

e Fix: Warm saline to 37°C before mixing. Use a vortex. Do not store diluted working solutions
>4 hours.

Receptor Desensitization

¢ Risk: Chronic activation of GPCRs can lead to internalization.

o Mitigation: If efficacy wanes in long-term studies ( >4 weeks), consider a "drug holiday" or
pulsatile dosing (e.g., every other day) rather than continuous infusion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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